6-Benzyl-8-oxa-2,6-diazaspiro[4.5]decan-7-one hydrochloride

• IUPAC Name: 6-benzyl-8-oxa-2,6-diazaspiro[4.5]decan-7-one;hydrochloride
• InChI: InChI=1S/C14H18N2O2.ClH/c17-13-16(10-12-4-2-1-3-5-12)14(7-9-18-13)6-8-15-11-14;/h1-5,15H,6-11H2;1H
• InChI Key: KGDMLRCKAQAROB-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC12CCOC(=O)N2CC3=CC=CC=C3.Cl
• Molecular Formula: C14H19ClN2O2
• Molecular Weight: 282.76 g/mol
• CAS No.: 1408075-72-8

Description

6-Benzyl-8-oxa-2,6-diazaspiro[4.5]decan-7-one hydrochloride is a chemical compound with the molecular formula C14H19ClN2O2. It has a unique structure that offers potential applications in drug discovery, materials science, and organic synthesis.

Molecular Structure Analysis

The molecular weight of this compound is 246.3. The molecular formula is C14H18N2O2.

Scientific Research Applications

Antihypertensive Activity

6-Benzyl-8-oxa-2,6-diazaspiro[4.5]decan-7-one hydrochloride and its derivatives have been studied for their antihypertensive properties. A study conducted in 1981 explored various 1-oxa-3,8-diazaspiro[4.5]decan-2-ones and found that certain compounds showed significant antihypertensive activity in rats. Notably, compounds with specific substitutions were identified as alpha-adrenergic blockers with potential for the treatment of hypertension (Caroon et al., 1981).

Synthesis and Chemical Properties

Research has also focused on the synthesis and chemical properties of this compound. Studies have described the synthesis of various azaspiro[4.5]decane systems, including 6-benzyloxycarbonyl-1-oxa-6-azaspiro[4.5]decan-2-one, through oxidative cyclization and other methods (Martin‐Lopez & Bermejo, 1998). Another study discussed the decarbonylation of a N-Cbz-(D,L)-Pipecolinic acid derivative as a key step in synthesizing these compounds, including 6-benzyloxycarbonyl-1-oxa-6-azaspiro[4.5]decane-2-one (Martin‐Lopez & Bermejo‐Gonzalez, 1994).

Neuroprotective and Antiamnesic Effects

A series of 1-oxa-3,8-diazaspiro[4.5]decan-2-one derivatives were synthesized and examined for their neuroprotective properties. Some compounds showed potent inhibitory action on neural Ca-uptake and provided protection against brain edema and memory deficits in animal models (Tóth et al., 1997).

Radioprotective Properties

In the context of radiation protection, a derivative of 1-thia-4,7-diazaspiro[4.5]decane dihydrochloride demonstrated potential radioprotective properties against lethal doses of X-radiation in mice (Shapiro et al., 1968).

Muscarinic Agonists

Research into muscarinic agonists has included the synthesis of 1-oxa-2,8-diazaspiro[4.5]decan-3-ones and related compounds. These compounds were tested for their affinity to M1 and M2 muscarinic receptors and showed potential in treating memory impairments (Tsukamoto et al., 1995).